2-(5-Oxo-4,5-dihydro-[1,2,4]triazin-6-ylmethyl)isoindole-1,3-dione

• CAS RN: 867163-27-7
• Molecular Formula: C12H8N4O3
• Molecular Weight: 256.22 g/mol
• IUPAC Name: 2-[(5-oxo-4H-1,2,4-triazin-6-yl)methyl]isoindole-1,3-dione
• InChI: InChI=1S/C12H8N4O3/c17-10-9(15-14-6-13-10)5-16-11(18)7-3-1-2-4-8(7)12(16)19/h1-4,6H,5H2,(H,13,14,17)
• InChI Key: JPBGTQOVRIGWRA-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=O)N(C2=O)CC3=NN=CNC3=O

Description

2-(5-Oxo-4,5-dihydro-[1,2,4]triazin-6-ylmethyl)isoindole-1,3-dione is a useful research compound. Its molecular formula is C12H8N4O3 and its molecular weight is 256.22 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A slurry of 2-(5-oxo-3-thioxo-2,3,4,5-tetrahydro-[1,2,4]triazin-6-ylmethyl)-isoindole-1,3-dione (1.0 g, 3.47 mmol) in EtOH (40 mL) was charged with excess Raney Nickel (3 spatula) and heated to reflux for 2 h. The reaction mixture was filtered hot through a small pad of celite and washed with a hot mixture of EtOH/THF (1:1) (100 mL) and the filtrate was concentrated in vacuo resulting in the title compound as an off-white solid; 1H NMR (DMSO-d6, 400 MHz) δ 4.75 (s, 2H), 7.84-7.98 (m, 4H), 8.66 (s, 1H); MS (ES+): m/z 257.22 (100) [MH+], HPLC: tR=2.08 min (MicromassZQ, polar—5 min).